methyl (3S)-3-amino-4-(3-cyanophenyl)butanoate hydrochloride
Overview
Description
Methyl (3S)-3-amino-4-(3-cyanophenyl)butanoate hydrochloride, also known as methyl 3-amino-4-cyanobutyrate hydrochloride, is an organic compound that is widely utilized in the synthesis of various compounds. It is a white, odorless, crystalline solid with a melting point of 97-99 °C. In the scientific community, it is commonly referred to as “Methyl 3-amino-4-cyanobutyrate hydrochloride”, or “Methyl 3-ACB hydrochloride”.
Mechanism of Action
Methyl 3-amino-4-cyanobutyrate hydrochloride acts as a nucleophile, which means that it can react with electrophiles such as halogens, acids, and other electrophilic species. It can also act as a Michael acceptor, meaning that it can bind to and stabilize the transition state of a Michael reaction. Additionally, it can act as a proton donor in acid-base reactions, and it can also act as a hydrogen bond donor.
Biochemical and Physiological Effects
Methyl 3-amino-4-cyanobutyrate hydrochloride has a wide range of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-bacterial, and anti-allergic properties. Additionally, it has been shown to have an inhibitory effect on the growth of certain types of cancer cells, as well as to have a protective effect against oxidative stress.
Advantages and Limitations for Lab Experiments
Methyl 3-amino-4-cyanobutyrate hydrochloride is a useful reagent in laboratory experiments due to its low cost, ease of synthesis, and wide range of applications. However, it is also limited by its relatively low solubility in water, which can make it difficult to use in certain types of experiments. Additionally, its relatively low reactivity can make it difficult to use in certain types of reactions.
Future Directions
Future research on methyl (3S)-3-amino-4-(3-cyanophenyl)butanoate hydrochloride 3-amino-4-cyanobutyrate hydrochloride could focus on its potential applications in drug development and in the synthesis of various compounds. Additionally, further research could focus on its potential uses in the treatment of various diseases, such as cancer, and its potential role in the prevention of oxidative stress. Additionally, further research could focus on its potential applications in the synthesis of peptides and peptidomimetics, as well as its potential uses in the synthesis of heterocyclic compounds. Finally, further research could focus on its potential applications in the synthesis of pharmaceuticals, agrochemicals, and dyes.
Synthesis Methods
Methyl 3-amino-4-cyanobutyrate hydrochloride can be synthesized by a variety of methods. The most common method is the reaction of 3-amino-4-cyanobutyrate with methyl (3S)-3-amino-4-(3-cyanophenyl)butanoate hydrochloride iodide in the presence of a base such as sodium hydroxide or potassium hydroxide. This reaction occurs at room temperature, and yields a product with a yield of 80-90%.
Scientific Research Applications
Methyl 3-amino-4-cyanobutyrate hydrochloride is widely used in the synthesis of various compounds, such as pharmaceuticals, agrochemicals, and dyes. It is also used in the synthesis of various peptides and peptidomimetics, as well as in the synthesis of peptide-based drugs. Additionally, it is used in the synthesis of various heterocyclic compounds, such as benzo[c]thiophene, thiophene, and pyrrole derivatives.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl (3S)-3-amino-4-(3-cyanophenyl)butanoate hydrochloride involves the reaction of 3-cyanobenzaldehyde with ethyl acetoacetate to form ethyl 3-cyano-4-phenylbut-2-enoate. This intermediate is then reacted with methylamine to form methyl (3S)-3-amino-4-phenylbutanoate, which is subsequently reacted with acrylonitrile to form the final product, methyl (3S)-3-amino-4-(3-cyanophenyl)butanoate. The hydrochloride salt is then formed by reacting the final product with hydrochloric acid.", "Starting Materials": [ "3-cyanobenzaldehyde", "ethyl acetoacetate", "methylamine", "acrylonitrile", "hydrochloric acid" ], "Reaction": [ "Step 1: React 3-cyanobenzaldehyde with ethyl acetoacetate in the presence of a base catalyst to form ethyl 3-cyano-4-phenylbut-2-enoate.", "Step 2: React ethyl 3-cyano-4-phenylbut-2-enoate with methylamine in the presence of a reducing agent to form methyl (3S)-3-amino-4-phenylbutanoate.", "Step 3: React methyl (3S)-3-amino-4-phenylbutanoate with acrylonitrile in the presence of a base catalyst to form methyl (3S)-3-amino-4-(3-cyanophenyl)butanoate.", "Step 4: React methyl (3S)-3-amino-4-(3-cyanophenyl)butanoate with hydrochloric acid to form the hydrochloride salt of the final product, methyl (3S)-3-amino-4-(3-cyanophenyl)butanoate hydrochloride." ] } | |
CAS RN |
2768300-49-6 |
Molecular Formula |
C12H15ClN2O2 |
Molecular Weight |
254.7 |
Purity |
95 |
Origin of Product |
United States |
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